![molecular formula C16H12O4 B8744725 2-[(3-methoxyphenyl)methylene]-6-hydroxy-3(2H)-benzofuranone](/img/structure/B8744725.png)
2-[(3-methoxyphenyl)methylene]-6-hydroxy-3(2H)-benzofuranone
Cat. No. B8744725
M. Wt: 268.26 g/mol
InChI Key: XWRCMPMRAXNWBC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06143779
Procedure details
After 6-hydroxy-2H-benzofuran-3-one 1 g and 3-methoxybenzaldehyde 1.125 g were dissolved in methanol 75 ml, concentrated hydrochloric acid 50 ml was added, and the mixture was refluxed for 1.5 hours. The solution was cooled to room temperature, and precipitated crystals were filtered and dried over phosphorous pentoxide at a temperature of 60° C. for four hours under reduced pressure to obtain the desired compound 1.22 g.
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:11]=[CH:10][C:5]2[C:6](=[O:9])[CH2:7][O:8][C:4]=2[CH:3]=1.[CH3:12][O:13][C:14]1[CH:15]=[C:16]([CH:19]=[CH:20][CH:21]=1)[CH:17]=O.Cl>CO>[CH3:12][O:13][C:14]1[CH:15]=[C:16]([CH:17]=[C:7]2[C:6](=[O:9])[C:5]3[CH:10]=[CH:11][C:2]([OH:1])=[CH:3][C:4]=3[O:8]2)[CH:19]=[CH:20][CH:21]=1
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Inputs
Step One
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Name
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|
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Quantity
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1 g
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Type
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reactant
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Smiles
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OC1=CC2=C(C(CO2)=O)C=C1
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Name
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Quantity
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1.125 g
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Type
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reactant
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Smiles
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COC=1C=C(C=O)C=CC1
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Name
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Quantity
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75 mL
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Type
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solvent
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Smiles
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CO
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Step Two
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Name
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Quantity
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50 mL
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Type
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reactant
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Smiles
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Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture was refluxed for 1.5 hours
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Duration
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1.5 h
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CUSTOM
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Type
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CUSTOM
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Details
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precipitated crystals
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FILTRATION
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Type
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FILTRATION
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Details
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were filtered
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over phosphorous pentoxide at a temperature of 60° C. for four hours under reduced pressure
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Duration
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4 h
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COC=1C=C(C=CC1)C=C1OC2=C(C1=O)C=CC(=C2)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.22 g | |
| YIELD: CALCULATEDPERCENTYIELD | 68.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
